Cas no 1361877-04-4 (3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile)

• Product Name: 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile
• CAS No: 1361877-04-4
• MF: C₁₃H₇Cl₂FN₂
• MW: 281.11248421669
• CID: 4912833
• Update Time: 2025-10-29

3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl2FN2/c14-11-3-1-2-9(13(11)15)10-6-18-7-12(16)8(10)4-5-17/h1-3,6-7H,4H2
• InChI Key： UBOCPFGKXZQWJM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC=C(C=1CC#N)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile

Introduction to 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361877-04-4)

3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1361877-04-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and crop protection chemicals. The molecular structure of this compound incorporates both 2,3-dichlorophenyl and 5-fluoropyridine moieties, which contribute to its diverse reactivity and functionality.

The synthesis of 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile involves a series of carefully orchestrated chemical reactions that highlight the compound's versatility. The presence of the acetonitrile group at the 4-position enhances its solubility in various organic solvents, making it a valuable intermediate in synthetic chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on sustainable chemical practices.

In the context of pharmaceutical research, 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile has been explored as a key building block for designing molecules with potential biological activity. Its structural features make it a candidate for further derivatization to create compounds with targeted effects on biological pathways. For instance, studies have shown that derivatives of this compound exhibit properties that are relevant to the treatment of neurological disorders and infectious diseases. The fluorine atom in the pyridine ring plays a crucial role in modulating the pharmacokinetic profile of resulting drug candidates.

The agrochemical sector has also recognized the importance of this compound. Its structural motifs are found in several commercially available pesticides and herbicides, where they contribute to efficacy by interacting with specific biological targets in plants and pests. Research is ongoing to develop new formulations that leverage the unique properties of 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile to enhance crop protection strategies while minimizing environmental impact.

One of the most intriguing aspects of this compound is its role in medicinal chemistry as a scaffold for drug discovery. The combination of chloro and fluoro substituents provides a rich platform for structural diversity, enabling chemists to explore a wide range of biological activities. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising derivatives that warrant further investigation.

The chemical reactivity of 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile allows for diverse functionalization strategies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups at specific positions on the molecule. These modifications can fine-tune the pharmacological properties of the resulting compounds, making them more effective or selective in their interactions with biological targets.

In conclusion, 3-(2,3-Dichlorophenyl)-5-fluoropyridine-4-acetonitrile (CAS No. 1361877-04-4) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers seeking to develop novel agents for health and agricultural challenges. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.